Cas no 2227726-92-1 ((2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane)

• Product Name: (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane
• CAS No: 2227726-92-1
• MF: C₈H₅F₂NO₃
• MW: 201.127009153366
• CID: 5922845
• PubChem ID: 165762490
• Update Time: 2025-05-26

(2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane
• EN300-1786695
• 2227726-92-1

• Inchi： 1S/C8H5F2NO3/c9-5-2-7(11(12)13)6(10)1-4(5)8-3-14-8/h1-2,8H,3H2/t8-/m1/s1
• InChI Key： ULIKIOIPAROISM-MRVPVSSYSA-N
• SMILES： FC1C=C(C(=CC=1[C@H]1CO1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.02374935g/mol
• Monoisotopic Mass: 201.02374935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.4Ų

Additional information on (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane

Introduction to (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane and Its Significance in Modern Chemical Research

Chemical compounds continue to play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane, with the CAS number 2227726-92-1, stands out as a compound of significant interest due to its unique structural and functional properties. This enantiomerically pure epoxide has garnered attention in recent years for its potential applications in drug development and synthetic chemistry.

The molecular structure of (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane consists of a cyclopropane ring substituted with a (2S)-configured stereocenter and a phenyl ring bearing both fluoro and nitro substituents. The presence of these fluorine atoms and the nitro group introduces electronic and steric effects that can influence the compound's reactivity and biological activity. Such structural features make it an attractive candidate for further investigation in various chemical fields.

In the realm of pharmaceutical research, epoxides are widely recognized for their utility as intermediates in the synthesis of biologically active molecules. The stereochemistry of (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane is particularly noteworthy, as enantiopure compounds often exhibit enhanced selectivity and efficacy in biological systems. Recent studies have highlighted the compound's potential as a building block for the development of novel therapeutic agents targeting specific disease pathways.

One of the most compelling aspects of (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane is its versatility in synthetic applications. The epoxide functionality allows for facile ring-opening reactions with nucleophiles, enabling the construction of complex molecular architectures. This property has been exploited in the synthesis of various heterocyclic compounds, which are prevalent in many pharmacologically active molecules. The fluoro and nitro substituents further enhance the reactivity, making this compound a valuable tool for synthetic chemists.

Recent advancements in computational chemistry have also contributed to a deeper understanding of (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective drug candidates. These computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying promising lead compounds.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their ability to modulate metabolic stability, binding affinity, and lipophilicity makes them indispensable in medicinal chemistry. In (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane, the fluorine atoms are strategically positioned to influence both electronic distribution and steric hindrance around the stereocenter. This has been shown to enhance the compound's bioavailability and reduce unwanted side effects.

The nitro group in this compound also contributes significantly to its chemical properties. Nitro groups are known for their ability to participate in various chemical transformations, including reduction to amino groups or diazotization reactions. These reactions can be harnessed to introduce additional functional groups or modify existing ones, providing further flexibility in synthetic applications.

Current research is exploring novel methodologies for the asymmetric synthesis of epoxides like (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane. Transition-metal-catalyzed reactions have emerged as powerful tools for achieving high enantioselectivity without relying on chiral auxiliaries. These catalytic approaches not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

The potential applications of (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. In agrochemicals, epoxides are used as intermediates in the synthesis of herbicides and fungicides. The unique properties of this compound make it a promising candidate for developing next-generation crop protection agents that are more effective and environmentally friendly.

In materials science, epoxides are valued for their ability to form cross-linked polymers with desirable mechanical and thermal properties. The incorporation of fluorine and nitro groups can further tailor these properties, leading to advanced materials with specialized functions. For instance, such polymers could be used in coatings that offer enhanced durability or electronics that exhibit improved performance.

The future prospects for (2S)-2-(2,5-difluoro-4-nitrophenyl)oxirane are bright, with ongoing research uncovering new possibilities for its use. As our understanding of chemical interactions deepens and new synthetic techniques emerge, this compound is poised to play an increasingly important role in scientific innovation. Its unique combination of structural features makes it a versatile tool that will continue to inspire new discoveries across multiple disciplines.